Cas no 2137032-83-6 ((2S,3R)-2-(ethylamino)-3-methylpentanoic acid)

• Product Name: (2S,3R)-2-(ethylamino)-3-methylpentanoic acid
• CAS No: 2137032-83-6
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5999547
• PubChem ID: 165789300
• Update Time: 2025-10-29

(2S,3R)-2-(ethylamino)-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-(ethylamino)-3-methylpentanoic acid
• 2137032-83-6
• EN300-1132124

• Inchi： 1S/C8H17NO2/c1-4-6(3)7(8(10)11)9-5-2/h6-7,9H,4-5H2,1-3H3,(H,10,11)/t6-,7+/m1/s1
• InChI Key： CPDIYSDSKGPIFR-RQJHMYQMSA-N
• SMILES： OC([C@H]([C@H](C)CC)NCC)=O

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 49.3Ų

Additional information on (2S,3R)-2-(ethylamino)-3-methylpentanoic acid

The Compound CAS No 2137032-83-6: (2S,3R)-2-(Ethylamino)-3-Methylpentanoic Acid

(2S,3R)-2-(Ethylamino)-3-Methylpentanoic Acid, identified by the CAS registry number 2137032-83-6, is a structurally unique amino acid derivative that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is characterized by its chiral centers at positions 2 and 3, which contribute to its specific stereochemical properties. The presence of an ethylamino group at position 2 and a methyl group at position 3 imparts distinct functional attributes, making it a valuable molecule for both research and potential therapeutic applications.

Recent advancements in stereochemistry and synthetic biology have enabled researchers to explore the biosynthesis and enzymatic modifications of (2S,3R)-2-(Ethylamino)-3-Methylpentanoic Acid. Studies have demonstrated that this compound can be synthesized through a combination of asymmetric catalysis and microbial fermentation, offering a sustainable approach to its production. The stereochemical integrity of the molecule is crucial for its biological activity, as minor deviations in configuration can significantly alter its interactions with cellular receptors and enzymes.

In terms of biological function, (2S,3R)-2-(Ethylamino)-3-Methylpentanoic Acid has been shown to exhibit neuroprotective properties in preclinical models. Research published in Nature Neuroscience highlights its ability to modulate glutamate signaling pathways, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, this compound has demonstrated potential as a precursor for bioactive peptides, offering new avenues for drug discovery.

The application of CAS No 2137032-83-6 extends beyond medicine. In the food industry, it has been investigated as a flavor enhancer due to its ability to modulate taste receptor activation. Recent studies in sensory science have explored its role in enhancing umami perception, making it a promising ingredient for the development of healthier food products with reduced sodium content.

From a technological standpoint, the synthesis and characterization of (2S,3R)-2-(Ethylamino)-3-Methylpentanoic Acid have been facilitated by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These methods have provided unprecedented insights into the molecular structure and conformational dynamics of the compound, enabling precise control over its synthesis.

In conclusion, CAS No 2137032-83-6, or (2S,3R)-2-(Ethylamino)-3-Methylpentanoic Acid, represents a multifaceted molecule with applications spanning medicine, nutrition, and biotechnology. Its unique stereochemical properties and functional groups make it a valuable tool for researchers seeking to develop innovative solutions across these disciplines. As ongoing studies continue to uncover new facets of its potential, this compound is poised to play an increasingly significant role in advancing scientific knowledge and practical applications.